4-Methylanisole
4-Methylanisole
1-Methoxy-4-methylbenzene, also known as 4-methoxytoluene or 4-methyl anisole, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. 1-Methoxy-4-methylbenzene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 1-Methoxy-4-methylbenzene has been primarily detected in feces. Within the cell, 1-methoxy-4-methylbenzene is primarily located in the membrane (predicted from logP). 1-Methoxy-4-methylbenzene is a camphoraceous, cedar, and cresol tasting compound that can be found in garden tomato, herbs and spices, and milk and milk products. This makes 1-methoxy-4-methylbenzene a potential biomarker for the consumption of these food products.
1-Methoxy-4-methylbenzene is a member of methoxybenzenes.
1-Methoxy-4-methylbenzene is a member of methoxybenzenes.
Brand Name:
Vulcanchem
CAS No.:
104-93-8
VCID:
VC20856226
InChI:
InChI=1S/C8H10O/c1-7-3-5-8(9-2)6-4-7/h3-6H,1-2H3
SMILES:
CC1=CC=C(C=C1)OC
Molecular Formula:
C8H10O
Molecular Weight:
122.16 g/mol
4-Methylanisole
CAS No.: 104-93-8
Cat. No.: VC20856226
Molecular Formula: C8H10O
Molecular Weight: 122.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-Methoxy-4-methylbenzene, also known as 4-methoxytoluene or 4-methyl anisole, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. 1-Methoxy-4-methylbenzene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 1-Methoxy-4-methylbenzene has been primarily detected in feces. Within the cell, 1-methoxy-4-methylbenzene is primarily located in the membrane (predicted from logP). 1-Methoxy-4-methylbenzene is a camphoraceous, cedar, and cresol tasting compound that can be found in garden tomato, herbs and spices, and milk and milk products. This makes 1-methoxy-4-methylbenzene a potential biomarker for the consumption of these food products. 1-Methoxy-4-methylbenzene is a member of methoxybenzenes. |
|---|---|
| CAS No. | 104-93-8 |
| Molecular Formula | C8H10O |
| Molecular Weight | 122.16 g/mol |
| IUPAC Name | 1-methoxy-4-methylbenzene |
| Standard InChI | InChI=1S/C8H10O/c1-7-3-5-8(9-2)6-4-7/h3-6H,1-2H3 |
| Standard InChI Key | CHLICZRVGGXEOD-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)OC |
| Canonical SMILES | CC1=CC=C(C=C1)OC |
| Boiling Point | 175.5 °C 175.5 °C AT 760 MM HG |
| Colorform | COLORLESS LIQUID |
| Melting Point | -32.0 °C -32 °C -32°C |
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